Cas no 116097-84-8 (L-Methioninamide,N2-acetyl-L-arginyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI))

• Product Name: L-Methioninamide,N2-acetyl-L-arginyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI)
• CAS No: 116097-84-8
• MF: C₄₂H₆₂N₁₀O₇S
• MW: 851.069488048553
• CID: 141288
• PubChem ID: 3082766
• Update Time: 2025-04-19

L-Methioninamide,N2-acetyl-L-arginyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Methioninamide,N2-acetyl-L-arginyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl- (9CI)
• (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]-N-[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-me
• septide, acetyl-Arg(6)-
• A6A-Septide
• Ac-6-Arg-9-pro-substance P (6-11)
• Acetyl-6-arg-septide
• L-Methioninamide, N2-acetyl-L-arginyl-L-phenylalanyl-L-phenelalanyl-L-profyl-L-leucyl-
• N~2~-acetyl-N~5~-(diaminomethylidene)-L-ornithyl-L-phenylalanyl-L-phenylalanyl-L-prolyl-L-leucyl-L-methioninamide
• Septide, acetyl-arginine(6)-
• Substance P (6-11), Ac-arg(6)-pro(9)-
• Substance P (6-11), acetyl-arginyl(6)-proline(9)-
• 116097-84-8
• (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoyl]amino]-3-phenylpropanoyl]-N-[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]pyrrolidine-2-carboxamide
• DTXSID70151275

• Inchi： 1S/C42H62N10O7S/c1-26(2)23-32(38(56)48-30(36(43)54)19-22-60-4)50-40(58)35-18-12-21-52(35)41(59)34(25-29-15-9-6-10-16-29)51-39(57)33(24-28-13-7-5-8-14-28)49-37(55)31(47-27(3)53)17-11-20-46-42(44)45/h5-10,13-16,26,30-35H,11-12,17-25H2,1-4H3,(H2,43,54)(H,47,53)(H,48,56)(H,49,55)(H,50,58)(H,51,57)(H4,44,45,46)/t30-,31-,32-,33-,34-,35-/m0/s1
• InChI Key： DPVIJCCNTAWHMH-LBBUGJAGSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@@H]1CCCN1C([C@H](CC1C=CC=CC=1)NC([C@H](CC1C=CC=CC=1)NC([C@H](CCC/N=C(\N)/N)NC(C)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 850.45286
• Monoisotopic Mass: 850.45236553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 60
• Rotatable Bond Count: 24
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 299Ų

Experimental Properties

• PSA: 273.3